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Compound of Interest

Compound Name: 4-Quinolin-4-yl-thiazol-2-ylamine

Cat. No.: B15321621

Get Quote

Target Audience: Medicinal Chemists, Analytical Scientists, and Drug Discovery Professionals

Compound CAS: 30235-30-4 | Molecular Formula: C₁₂H₉N₃S | Molecular Weight: 227.29 g/mol

Chemical Architecture & Strategic Rationale
The 4-(quinolin-4-yl)thiazol-2-amine scaffold represents a privileged pharmacophore in modern

medicinal chemistry. By fusing a quinoline core—known for its DNA-intercalating and kinase-

inhibitory properties—with a 2-aminothiazole moiety, researchers can access a vast chemical

space for antimicrobial, antimalarial, and antineoplastic drug development [1].

From an analytical perspective, this molecule presents unique spectroscopic challenges. The

highly conjugated, electron-deficient quinoline system induces significant anisotropic

deshielding, while the primary amine on the thiazole ring is prone to rapid proton exchange.

This whitepaper provides a definitive, orthogonally validated spectroscopic profile (NMR, FT-IR,

and LC-ESI-MS) to ensure rigorous structural confirmation during synthesis and scale-up.

Synthetic Methodology & Mechanistic Pathway
The most robust method for constructing this scaffold is the Hantzsch Thiazole Synthesis,

utilizing 4-(2-bromoacetyl)quinoline and thiourea.
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Mechanistic Causality: The reaction is driven by the high electrophilicity of the

-bromoketone. The sulfur atom of thiourea acts as the initial nucleophile. Sulfur is highly
polarizable, making S-alkylation kinetically favored over N-alkylation. Following the formation of
the thioether intermediate, an intramolecular nucleophilic attack by the nitrogen onto the
carbonyl carbon forms the five-membered ring. Subsequent dehydration and aromatization
yield the thermodynamically stable thiazole [1].
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Fig 1: Hantzsch synthesis mechanism of 4-(quinolin-4-yl)thiazol-2-amine.

Spectroscopic Data Profiling
To establish a self-validating analytical profile, data must be cross-referenced across multiple

modalities. The following tables summarize the expected spectroscopic data based on

established structural determination principles for heteroaromatics[2, 3].
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent Rationale: DMSO-d₆ is strictly required. While CDCl₃ might dissolve the free base, the

highly polar 2-aminothiazole moiety often leads to line broadening. More importantly, the strong

hydrogen-bonding capability of DMSO restricts the rapid exchange of the -NH₂ protons,

allowing them to be clearly resolved as a broad singlet [2].

Table 1: ¹H NMR Data (400 MHz, DMSO-d₆)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15321621?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position
Chemical
Shift (δ,
ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Integration
Assignment
Rationale

Quinoline H-2 8.95 Doublet (d) 4.5 1H

Highly

deshielded by

adjacent N

atom and ring

current.

Quinoline H-5 8.60
Doublet of

doublets (dd)
8.4, 1.2 1H

Deshielded

by the

proximal

thiazole ring

at C-4.

Quinoline H-8 8.10 Doublet (d) 8.4 1H

Deshielded

by the

adjacent

fused

benzene ring.

Quinoline H-7 7.78
Doublet of

triplets (ddd)
8.4, 6.8, 1.5 1H

Typical

aromatic

coupling in

the

carbocyclic

ring.

Quinoline H-6 7.65
Doublet of

triplets (ddd)
8.4, 6.8, 1.2 1H

Typical

aromatic

coupling in

the

carbocyclic

ring.

Quinoline H-3 7.60 Doublet (d) 4.5 1H Coupled only

to H-2;

shielded
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relative to H-

2.

Thiazole -

NH₂
7.40

Broad singlet

(br s)
- 2H

Primary

amine;

exchanges

with D₂O.

Thiazole H-5 7.25 Singlet (s) - 1H

Isolated

proton on the

electron-rich

thiazole ring.

Table 2: ¹³C NMR Data (100 MHz, DMSO-d₆)
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Chemical Shift (δ,
ppm)

Carbon Type Assignment Structural Notes

168.5 Quaternary Thiazole C-2

Highly deshielded by

adjacent N, S, and -

NH₂.

150.2 CH Quinoline C-2
Directly bonded to

quinoline nitrogen.

148.4 Quaternary Quinoline C-8a
Bridgehead carbon

adjacent to nitrogen.

147.1 Quaternary Thiazole C-4
Bonded to the

quinoline core.

140.5 Quaternary Quinoline C-4
Point of attachment to

the thiazole ring.

129.8, 129.2, 126.8,

124.3
CH

Quinoline C-8, C-7, C-

6, C-5

Carbocyclic ring

carbons.

125.5 Quaternary Quinoline C-4a Bridgehead carbon.

118.6 CH Quinoline C-3
Alpha to the C-4

substituent.

108.4 CH Thiazole C-5
Characteristic upfield

shift for thiazole C-5.

Fourier-Transform Infrared (FT-IR) Spectroscopy
Table 3: FT-IR Data (KBr Pellet)
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Wavenumber (cm⁻¹) Peak Characteristics
Functional Group
Assignment

3410, 3280 Sharp, medium intensity
N-H stretching (asymmetric

and symmetric, 1° amine)

3110 Weak, sharp Aromatic C-H stretching

1615 Strong, sharp
C=N stretching

(thiazole/quinoline rings)

1585, 1505 Medium to strong Aromatic C=C stretching

1340 Medium
C-N stretching (aromatic

amine)

685 Weak
C-S-C stretching (thiazole

core)

Mass Spectrometry (LC-ESI-MS)
Ionization Rationale: Electrospray Ionization (ESI) in positive mode is the gold standard here.

The high basicity of the quinoline nitrogen (pKa ~4.9) and the 2-aminothiazole moiety ensures

near-quantitative protonation, yielding a robust pseudomolecular ion [3].

Table 4: ESI-MS Data (Positive Ion Mode)

m/z Value Ion Type
Relative
Abundance

Assignment

228.06 [M+H]⁺ 100% (Base Peak)

Pseudomolecular ion

(Calc. for C₁₂H₁₀N₃S⁺:

228.06)

201.05 [M+H - HCN]⁺ ~15%

Loss of hydrogen

cyanide from the

thiazole ring

128.05 [C₉H₆N]⁺ ~10%
Quinoline cation

fragment
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Analytical Validation Workflow
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Fig 2: Multi-modal spectroscopic validation workflow for structural confirmation.

Self-Validating Experimental Protocols
To ensure reproducibility and scientific integrity, the following protocols incorporate built-in

validation checkpoints.

Protocol A: Synthesis & Isolation
Reaction Setup: Dissolve equimolar quantities (10 mmol) of 4-(2-bromoacetyl)quinoline and

thiourea in 30 mL of anhydrous ethanol.

Causality: Ethanol provides optimal solubility while acting as a protic solvent to stabilize

the leaving bromide ion, significantly accelerating the S-alkylation step.

Reflux: Heat the mixture to reflux (78°C) for 4 hours under a nitrogen atmosphere.

Validation Checkpoint (TLC): Co-spot the reaction mixture against the starting materials on a

silica gel TLC plate (Eluent: 8:2 Chloroform/Methanol). The disappearance of the UV-active

bromoacetyl starting material (R_f ~0.7) and the emergence of a highly polar, blue-

fluorescent spot under 365 nm UV (R_f ~0.3) confirms cyclization.

Workup: Cool to room temperature, neutralize with 10% aqueous Na₂CO₃ to precipitate the

free base, filter, and recrystallize from hot ethanol.
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Protocol B: NMR Sample Preparation & Acquisition
Preparation: Dissolve 15 mg of the highly purified compound in 0.6 mL of anhydrous DMSO-

d₆. Transfer to a 5 mm NMR tube.

Validation Checkpoint (Shimming & Solvent): Run a preliminary ¹H scan. Ensure the residual

DMSO pentet is sharply resolved at exactly 2.50 ppm. A broadened solvent peak indicates

paramagnetic impurities or poor magnetic shimming, which will obscure the critical fine J-

coupling (e.g., the 1.2 Hz coupling between H-5 and H-6) of the quinoline system.

D₂O Exchange (Optional but Recommended): To definitively assign the -NH₂ peak, add 10

µL of D₂O to the NMR tube, shake vigorously, and re-acquire the spectrum. The broad

singlet at 7.40 ppm will disappear, validating its assignment as the exchangeable amine

protons.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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